5-(5-phenoxy-2-furyl)-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(oxolan-3-yl)-5-(5-phenoxyfuran-2-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H14N2O4/c1-2-4-12(5-3-1)20-14-7-6-13(21-14)16-17-15(18-22-16)11-8-9-19-10-11/h1-7,11H,8-10H2
• InChI Key: HEHZIZMSRDCCIX-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C2=NOC(=N2)C3=CC=C(O3)OC4=CC=CC=C4
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol

Description

5-(5-phenoxy-2-furyl)-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C16H14N2O4 and its molecular weight is 298.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 298.09535693 g/mol and the complexity rating of the compound is 364. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antimicrobial Activity: 1,3,4-oxadiazole derivatives, including those with furyl and phenoxy substitutions, have been synthesized and evaluated for their antimicrobial properties. These compounds have shown moderate to high activity against a range of microbial species, indicating their potential as antimicrobial agents (El‐Sayed et al., 2011). The antimicrobial activity of these compounds is attributed to the presence of the 1,3,4-oxadiazole core, which is known for its biological activity.

Antitubercular Activity

• Anti-tubercular Screening: Certain 2-furyl-5-(substituted)-1,3,4-oxadiazoles have been synthesized and screened for their anti-tubercular activity. The structural basis for this activity involves the 1,3,4-oxadiazole moiety, highlighting the potential of these compounds in the development of new anti-tubercular drugs (Martin, 2013).

Herbicidal Activity

• Herbicidal Applications: Research into 1,3,4-oxadiazoles also extends into the development of new herbicides. Derivatives of 1,3,4-oxadiazole, particularly those linked to phenoxy and furyl groups, have been investigated for their herbicidal activities. Some of these compounds have shown promising herbicidal effects on various plant species, offering a foundation for the development of new agricultural chemicals (Bao, 2008).

Antioxidant Properties

• Antioxidant Activity: The synthesis and evaluation of 1,3,4-oxadiazoles for antioxidant activity have been reported. Derivatives bearing different substituents have been tested, with some displaying significant free-radical scavenging abilities. This research suggests the potential of 1,3,4-oxadiazoles in the development of antioxidant therapies (Shakir et al., 2014).